1,3-Butanediol 1,3-Butanediol 1, 3-Butanediol, also known as b-butylene glycol or BD, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 1, 3-Butanediol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 1, 3-butanediol is primarily located in the cytoplasm. 1, 3-Butanediol can be converted into butane. 1, 3-Butanediol is a bitter and odorless tasting compound that can be found in a number of food items such as pepper (c. annuum), green bell pepper, orange bell pepper, and red bell pepper. This makes 1, 3-butanediol a potential biomarker for the consumption of these food products. 1, 3-Butanediol is a potentially toxic compound.
Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol. It derives from a hydride of a butane.
Brand Name: Vulcanchem
CAS No.: 107-88-0
VCID: VC0041344
InChI: InChI=1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
SMILES: CC(CCO)O
Molecular Formula: C4H10O2
CH3CHOHCH2CH2OH
C4H10O2
Molecular Weight: 90.12 g/mol

1,3-Butanediol

CAS No.: 107-88-0

Reference Standards

VCID: VC0041344

Molecular Formula: C4H10O2
CH3CHOHCH2CH2OH
C4H10O2

Molecular Weight: 90.12 g/mol

1,3-Butanediol - 107-88-0

CAS No. 107-88-0
Product Name 1,3-Butanediol
Molecular Formula C4H10O2
CH3CHOHCH2CH2OH
C4H10O2
Molecular Weight 90.12 g/mol
IUPAC Name butane-1,3-diol
Standard InChI InChI=1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
Standard InChIKey PUPZLCDOIYMWBV-UHFFFAOYSA-N
Impurities Crude diol often contains acetaldehyde, butyraldehyde, crotonaldehyde, various oligomers of the aldehydes, as well as several acetals.
SMILES CC(CCO)O
Canonical SMILES CC(CCO)O
Boiling Point 207.5 °C
Colorform Viscous liquid
Pure compound is colorless
Density 1.0053 g/cu cm at 20 °C
Relative density (water = 1): 1.00
Flash Point 250 °F (121 °C) (Cleveland Open Cup)
121 °C
Melting Point -50 °C
< -50 °C
<-50°C
Physical Description Liquid
COLOURLESS VISCOUS HYGROSCOPIC LIQUID.
Description 1, 3-Butanediol, also known as b-butylene glycol or BD, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 1, 3-Butanediol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 1, 3-butanediol is primarily located in the cytoplasm. 1, 3-Butanediol can be converted into butane. 1, 3-Butanediol is a bitter and odorless tasting compound that can be found in a number of food items such as pepper (c. annuum), green bell pepper, orange bell pepper, and red bell pepper. This makes 1, 3-butanediol a potential biomarker for the consumption of these food products. 1, 3-Butanediol is a potentially toxic compound.
Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol. It derives from a hydride of a butane.
Solubility 11.10 M
1000 mg/mL at 25 °C
Miscible with water
Practically insoluble in aliphatic hydrocarbons, benzene, toluene, carbon tetrachloride, ethanolamines, mineral and linseed oil; soluble in acetone, methyl ethyl ketone, ethanol, dibutyl phthalate, castor oil
Slightly soluble in ether
Solubility in water: good
Synonyms (RS)-1,3-Butanediol; (±)-Butane-1,3-diol; 1,3-Butylene Glycol; 1,3-Dihydroxybutane; 1-Methyl-1,3-propanediol; 13BGK; 3-Hydroxy-1-butanol; Butylene Glycol; DL-1,3-Butanediol; Jeechem Bugl; Methyltrimethylene Glycol; NSC 402145; Niax DP 1022; β-Butylen
Vapor Density Relative vapor density (air = 1): 3.2
Vapor Pressure 0.02 mmHg
0.02 mm Hg at 20 °C
Vapor pressure, Pa at 20 °C: 8
PubChem Compound 7896
Last Modified Nov 11 2021
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